Cas no 717869-69-7 (N-(3-Acetamidophenyl)-5-methylfuran-2-carboxamide)

N-(3-Acetamidophenyl)-5-methylfuran-2-carboxamide structure
717869-69-7 structure
Product Name:N-(3-Acetamidophenyl)-5-methylfuran-2-carboxamide
CAS No:717869-69-7
MF:C14H14N2O3
MW:258.272563457489
CID:558258
Update Time:2023-08-02

N-(3-Acetamidophenyl)-5-methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxamide,N-[3-(acetylamino)phenyl]-5-methyl-
    • 2-Furancarboxamide,N-[3-(acetylamino)phenyl]-5-methyl-(9CI)
    • SMR000080641
    • N-(3-acetamidophenyl)-5-methylfuran-2-carboxamide
    • MLS000065918
    • HMS2455N08
    • STK462450
    • ST50872368
    • N-[3-(acetylamino)phenyl]-5-methyl-2-furamide
    • Z28280618
    • N-{3-[(5-methyl-2-furyl)carbonylamino]phenyl}acetamide
    • N-[3-(acetylamino)phenyl]-5-methylfuran-2-carboxamide
    • N-(3-Acetamidophenyl)-5-methylfuran-2-carboxamide
    • Inchi: 1S/C14H14N2O3/c1-9-6-7-13(19-9)14(18)16-12-5-3-4-11(8-12)15-10(2)17/h3-8H,1-2H3,(H,15,17)(H,16,18)
    • InChI Key: OIHPGQFZMVYNCE-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1C(NC1=CC=CC(=C1)NC(C)=O)=O

Computed Properties

  • Exact Mass: 258.1
  • Monoisotopic Mass: 258.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.3
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